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Compound of Interest |

Compound Name: Fmoc-Dap(Alloc,Me)
CAS No.: 2389078-45-7
Cat. No.: B2637344
. J

Emergency Overview & Chemical Identity

Chemical Name: Fmoc-Dap(Alloc,Me)-OH (Fluorenylmethyloxycarbonyl-N-methyl-
diaminopropionic acid-allyloxycarbonyl) CAS Number: 188970-92-5 (Analogous base structure
for Fmoc-Dap(Alloc)-OH) Physical State: White to off-white powder Core Hazard Class: Irritant
(Skin/Eye/Respiratory).[1][2] Combustible Solid.

Operational Context: This reagent is a specialized orthogonal building block used in Solid
Phase Peptide Synthesis (SPPS).[1] The "Alloc" group requires Palladium (Pd) chemistry for
removal, creating a unigue "Heavy Metal Organic" waste stream distinct from standard peptide
waste.

Hazard Profile & PPE Requirements

Before initiating disposal, verify the specific hazards associated with the reagent and its
potential solution states.[3]
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Hazard Category GHS Classification  Signal Word Hazard Statements

H315 (Skin Irritation),

Skin Irrit. 2, Eye Irrit. H319 (Eye Irritation),
Health WARNING _
[1][4] 2A, STOT SE 3 H335 (Respiratory
Irritation)

May form combustible
Physical Combustible Dust WARNING dust concentrations in
air.[1]

] ) May cause long-
) Aquatic Chronic 4 i
Environmental - lasting harmful effects

(Potential) o
to aquatic life.[1]

Mandatory PPE for Disposal Handling:
o Respiratory: N95 particulate respirator (for solids) or Fume Hood (for solutions).[1]
 Skin: Nitrile gloves (Double gloving recommended if dissolved in DMF/DCM).[1]

e Eye: Chemical splash goggles.[1][3]

Disposal Workflows (Scenario-Based)

Proper disposal depends entirely on the state of the chemical (Solid vs. Liquid) and whether it
has been exposed to deprotection catalysts (Palladium).

Scenario A: Unused/Expired Solid Reagent

o Classification: Non-RCRA Listed Hazardous Chemical Waste.[1]
e Protocol:
o Containment: Keep in original glass/plastic vial. Tightly cap.[1]

o Secondary Containment: Place the vial into a clear plastic zip-lock bag to contain potential
dust.
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o Labeling: Apply a hazardous waste label.
» Constituents: "Fmoc-Dap(Alloc,Me)-OH, Solid."[1]
» Hazard Checkbox: Toxic, Irritant.

o Disposal Path: Lab Pack for high-temperature incineration.

Scenario B: Standard SPPS Liquid Waste (Coupling/Fmoc Removal)
o Context: Reagent dissolved in DMF, NMP, or DCM with Piperidine or DIPEA.

 Classification: Organic Solvent Waste (Halogenated or Non-Halogenated).[1]
» Protocol:
o Segregation:
= |f DCM (Dichloromethane) was used: Pour into Halogenated Waste carboy.[1]
» |f only DMF/NMP was used: Pour into Non-Halogenated Waste carboy.[1]
o Labeling: List all solvents and the solute (<1%).

= Example: "Waste DMF (90%), Piperidine (9%), Fmoc-Dap(Alloc,Me) (<1%)."[1]

Scenario C: Alloc-Deprotection Waste (The Critical Differentiator)

o Context: Waste generated after removing the Alloc group using Palladium catalysts (e.g.,
Pd(PPh3)4).[1][5]

 Classification:Heavy Metal Organic Waste.[1]

 Critical Warning:NEVER mix this stream with standard organic solvents.[1] The presence of
Palladium (Pd) requires a separate waste stream to prevent heavy metal contamination of
bulk solvent recycling/incineration lots.

e Protocol:
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o Segregation: Collect all washes (DCM/DMF) containing the Pd catalyst and scavengers
(PhSiH3, Morpholine) in a separate container.[1]

o Labeling: "Waste Solvent with HEAVY METALS (Palladium).”

o Disposal Path: Heavy metal waste stream for specialized incineration/recovery.[1]

Visual Decision Matrix

The following workflow illustrates the logical decision path for disposing of Fmoc-
Dap(Alloc,Me)-OH derivatives.
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Waste |dentification:
Fmoc-Dap(Alloc,Me)-OH

What is the Physical State?

Unused Reagent \Reaction Mixture

Solid (Powder) Liquid (Solution)

1. Seal in original vial Does it contain

Palladium (Pd) Catalyst?

2. Bag in secondary zip-lock
3. Label: 'Solid Chemical Waste'

o (Coupling/Fmoc Removal) \Yes (Alloc Removal)

Standard SPPS Waste Alloc Deprotection Waste

Heavy Metal Organic Waste

i 2
SR (DA (Specialized Treatment)

Halogenated Organic Waste Non-Halogenated Organic Waste
(High BTU Incineration) (Fuel Blending)

Click to download full resolution via product page

Figure 1: Decision tree for segregating Fmoc-Dap(Alloc,Me)-OH waste streams based on
physical state and catalytic contamination.[1]
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Regulatory & Compliance Checklist (RCRA)

Ensure your disposal plan adheres to the Resource Conservation and Recovery Act (RCRA)
standards.[1]

e Waste Determination (40 CFR § 262.11):

o This chemical is not P-listed or U-listed.[1]

o ltis classified as a Characteristic Waste if mixed with ignitable solvents (D001).[1]
o Satellite Accumulation Areas (SAA):

o Store waste containers at or near the point of generation (e.g., inside the fume hood or on
the benchtop).

o Containers must remain closed unless adding waste.[1]

o Containers must be compatible with the waste (HDPE is generally safe; Glass is preferred
for halogenated solvents).[1]

e Drain Disposal:

o STRICTLY PROHIBITED. Fmoc-protected amino acids are generally not biodegradable in
sewage treatment timeframes and are toxic to aquatic life.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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